Cas no 104090-92-8 (Fmoc-l-glu(tbu)-nh2)

• Product Name: Fmoc-l-glu(tbu)-nh2
• CAS No: 104090-92-8
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 126016
• Update Time: 2025-06-11

Fmoc-l-glu(tbu)-nh2 Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-amino-4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-oxo-, 1,1-dimethylethylester, (4S)-
• Fmoc-Glu(But)-NH2
• FMOC-GLU(OBUT)-NH2
• Fmoc-L-Glu(tBu)-NH2
• FMOC-L-GLUTAMIC ACID G-TERT-BUTYL ESTER A-AMIDE
• Pentanoic acid,5-amino-4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-oxo-, 1,1-dimethylethyles...
• tert-butyl (4S)-5-amino-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxopentanoate
• AmbotzFAA6390
• FMOC-ISOGLN(BUT)-OH
• Fmoc-L-Glu(OtBu)-NH2
• Fmoc-L-isoglutamine τ-butyl ester
• Fmoc-L-glutamic acid -t-butyl ester -amide
• Fmoc-L-glutamic acid γ-tert-butyl ester α-amide
• FMOC-L-GLUTAMIC ACID GAMMA-T-BUTYL ESTER ALPHA-AMIDE
• Fmoc-L-glutamic acid γ-tert-butyl ester α-amide≥ 99% (HPLC)
• Fmoc-L-IsoGln-OtBu, N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-isoglutamine t-butyl ester, N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-glutamic-acid alpha-amide gamma t-butyl ester
• Fmoc-l-glu(tbu)-nh2

• Inchi： 1S/C24H28N2O5/c1-24(2,3)31-21(27)13-12-20(22(25)28)26-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H2,25,28)(H,26,29)/t20-/m0/s1
• InChI Key： QUOBISMBRGYPCV-FQEVSTJZSA-N
• SMILES： O(C(N[C@H](C(N)=O)CCC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.20000

Experimental Properties

• PSA: 107.72000
• LogP: 4.59370

Additional information on Fmoc-l-glu(tbu)-nh2

Recent Advances in the Application of Fmoc-l-glu(tbu)-nh2 (CAS: 104090-92-8) in Chemical Biology and Pharmaceutical Research

Fmoc-l-glu(tbu)-nh2 (CAS: 104090-92-8) is a protected derivative of glutamic acid, widely used in peptide synthesis and chemical biology research. This compound, featuring an Fmoc (9-fluorenylmethoxycarbonyl) protecting group and a tert-butyl (tBu) ester, plays a critical role in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with standard coupling conditions. Recent studies have highlighted its utility in the development of novel therapeutic peptides, drug delivery systems, and biomaterials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Fmoc-l-glu(tbu)-nh2 in the synthesis of peptide-based inhibitors targeting protease enzymes. The researchers employed SPPS to incorporate this building block into a series of peptides, which exhibited enhanced stability and binding affinity compared to their non-protected counterparts. The study underscored the importance of protecting groups like Fmoc and tBu in optimizing peptide therapeutics for clinical applications.

In the field of biomaterials, a recent breakthrough was reported in Advanced Materials, where Fmoc-l-glu(tbu)-nh2 was utilized to design self-assembling peptide hydrogels. These hydrogels demonstrated remarkable biocompatibility and tunable mechanical properties, making them suitable for tissue engineering and regenerative medicine. The tert-butyl ester group was found to be crucial for controlling the gelation kinetics and stability of the resulting hydrogels.

Another significant application of Fmoc-l-glu(tbu)-nh2 was explored in a 2024 Nature Communications paper, focusing on drug delivery systems. Researchers developed peptide-drug conjugates (PDCs) using this building block to enhance the solubility and targeted delivery of hydrophobic anticancer drugs. The study revealed that the Fmoc group not only facilitated peptide synthesis but also contributed to the self-assembly of the conjugates into nanoparticles, improving their pharmacokinetic properties.

Recent advancements in analytical techniques have also benefited from the use of Fmoc-l-glu(tbu)-nh2. A study in Analytical Chemistry reported a novel mass spectrometry-based method for quantifying peptide impurities, where this compound served as a key reference standard. The method enabled precise detection of synthetic byproducts, ensuring higher quality control in peptide manufacturing processes.

Looking ahead, researchers are exploring the potential of Fmoc-l-glu(tbu)-nh2 in emerging areas such as peptide-based vaccines and antimicrobial agents. Its versatility and reliability in peptide synthesis continue to make it an indispensable tool in chemical biology and pharmaceutical research. Future studies are expected to further expand its applications, particularly in addressing challenges related to peptide stability, delivery, and scalability.